Cas no 1267172-87-1 (7-(aminomethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one)

• Product Name: 7-(aminomethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one
• CAS No: 1267172-87-1
• MF: C₉H₉FN₂O
• MW: 180.178965330124
• CID: 4566070
• Update Time: 2025-06-12

7-(aminomethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 7-(Aminomethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one
• 7-(aminomethyl)-5-fluoroindolin-2-one
• 7-(aminomethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C9H9FN2O/c10-7-1-5-3-8(13)12-9(5)6(2-7)4-11/h1-2H,3-4,11H2,(H,12,13)
• InChI Key： QOYWFKYWHLLFKH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2CN)CC1=O

Additional information on 7-(aminomethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one

Comprehensive Overview of 7-(aminomethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one (CAS No. 1267172-87-1)

The compound 7-(aminomethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one (CAS No. 1267172-87-1) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the aminomethyl and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and oncological pathways.

In recent years, the demand for fluorinated compounds like 7-(aminomethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop fluorine-containing drugs, which account for nearly 30% of newly approved pharmaceuticals. The compound's CAS No. 1267172-87-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in relation to this compound is its role in kinase inhibition. Kinases are critical targets in cancer therapy, and the 5-fluoro moiety in 7-(aminomethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one is believed to enhance binding affinity to specific kinase domains. This has led to its exploration in precision medicine, a hot topic in oncology. Additionally, its aminomethyl group offers versatility for further derivatization, making it a scaffold of choice for combinatorial chemistry.

From a synthetic perspective, the preparation of 7-(aminomethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one involves multi-step organic transformations, often starting from commercially available fluorinated precursors. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact downstream applications. The compound's CAS No. 1267172-87-1 is often cross-referenced in patents and journals, highlighting its industrial significance.

Another area of interest is the compound's potential in neuroprotective therapies. The indole core is a common motif in neurotransmitters, and the introduction of a fluoro group can modulate blood-brain barrier permeability. This has sparked investigations into its use for treating neurodegenerative diseases, a pressing concern in aging populations. Online forums and research portals frequently feature queries about its mechanism of action and toxicity profile, underscoring the need for comprehensive studies.

Environmental and regulatory considerations also play a role in the discourse around 7-(aminomethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one. While it is not classified as a hazardous material, its disposal and handling require adherence to standard laboratory protocols. The compound's CAS No. 1267172-87-1 is often included in safety data sheets (SDS) to ensure compliance with global chemical regulations.

In summary, 7-(aminomethyl)-5-fluoro-2,3-dihydro-1H-indol-2-one (CAS No. 1267172-87-1) is a multifaceted compound with broad applications in drug development and biochemical research. Its structural attributes, combined with the rising interest in fluorinated pharmaceuticals and targeted therapies, position it as a key player in modern science. As research progresses, its potential to address unmet medical needs will likely expand, making it a compound to watch in the coming years.